Cas no 79756-82-4 (Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-)
79756-82-4 structure
Product Name:Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
CAS No:79756-82-4
MF:C9H7Br2F3
MW:331.955091714859
CID:1798380
PubChem ID:12861395
Update Time:2025-04-21
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
- SCHEMBL700063
- 79756-82-4
- DTXSID401230286
-
- Inchi: 1S/C9H7Br2F3/c10-5-8(11)6-3-1-2-4-7(6)9(12,13)14/h1-4,8H,5H2
- InChI Key: LZLAITHLRLGONA-UHFFFAOYSA-N
- SMILES: BrC(CBr)C1C=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 331.88461g/mol
- Monoisotopic Mass: 329.88666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Related Literature
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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